Cas no 6260-96-4 (5-methoxy-2-methylgramine)

• Product Name: 5-methoxy-2-methylgramine
• CAS No: 6260-96-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 956957
• PubChem ID: 12272351
• Update Time: 2025-08-02

5-methoxy-2-methylgramine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methylgramine
• 2-Methyl-3-dimethylaminomethyl-5-methoxy-indol
• 2-Methyl-5-methoxy-gramin
• 5-Methoxy-2-methyl-3-dimethylaminomethyl-indol
• MFCD01074510
• (5-Methoxy-2-methylgramine
• M-3525
• SCHEMBL11488806
• [(5-METHOXY-2-METHYL-1H-INDOL-3-YL)METHYL]DIMETHYLAMINE
• SB37993
• 6260-96-4
• F94333
• 1-(5-methoxy-2-methyl-1H-indol-3-yl)-N,N-dimethylmethanamine

• Inchi： 1S/C13H18N2O/c1-9-12(8-15(2)3)11-7-10(16-4)5-6-13(11)14-9/h5-7,14H,8H2,1-4H3
• InChI Key： PKGMHNFUSKQQBS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CN(C)C)=C(C)N2

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.3Ų

Experimental Properties

• PSA: 28.26000
• LogP: 2.54650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-methoxy-2-methylgramine

5-Methoxy-2-Methylgramine: A Comprehensive Overview

5-Methoxy-2-Methylgramine, identified by the CAS number 6260-96-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, belonging to the class of alkaloids, has garnered attention due to its unique structural properties and potential bioactive effects. Recent studies have shed light on its synthesis, characterization, and applications, making it a focal point for researchers in various disciplines.

The structural elucidation of 5-Methoxy-2-Methylgramine reveals a complex arrangement of functional groups. The molecule features a methoxy group at the 5-position and a methyl group at the 2-position, which contribute to its distinct chemical properties. These substituents play a crucial role in determining its reactivity, solubility, and interaction with biological systems. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been instrumental in confirming its structure and purity.

Recent research has explored the synthesis of 5-Methoxy-2-Methylgramine through various routes. One notable approach involves the use of gramine derivatives as starting materials, followed by selective methylation and methoxylation reactions. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for further studies. The development of efficient synthetic pathways has been a key area of focus for chemists working with this compound.

The bioactivity of 5-Methoxy-2-Methylgramine has been a subject of intense investigation. Studies indicate that this compound exhibits potential antioxidant and anti-inflammatory properties, making it a candidate for therapeutic applications. Preclinical experiments have demonstrated its ability to scavenge free radicals and modulate inflammatory pathways in vitro. These findings suggest that 5-Methoxy-2-Methylgramine could be developed into a novel agent for treating conditions associated with oxidative stress and inflammation.

In addition to its pharmacological potential, 5-Methoxy-2-Methylgramine has found applications in the food and cosmetic industries. Its ability to stabilize formulations and enhance sensory properties has led to its use as a natural additive in certain products. This versatility underscores the importance of further research into its functional properties and scalability for industrial use.

The environmental impact of synthesizing 5-Methoxy-2-Methylgramine has also been considered in recent studies. Researchers have explored green chemistry approaches to minimize waste generation and energy consumption during production. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, 5-Methoxy-2-Methylgramine, with its unique chemical structure and diverse applications, remains a compelling subject for scientific inquiry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions across multiple fields.